2-(4-Aminomethylbenzyl)benzoic acid

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 2-[[4-(aminomethyl)phenyl]methyl]benzoic acid
• InChI: InChI=1S/C15H15NO2/c16-10-12-7-5-11(6-8-12)9-13-3-1-2-4-14(13)15(17)18/h1-8H,9-10,16H2,(H,17,18)
• InChI Key: WYUOIUCXHIGJDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CC=C(C=C2)CN)C(=O)O

Description

2-(4-Aminomethylbenzyl)benzoic acid is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 2-(4-aminomethylbenzyl)benzoate (2.41 g, 0.01 moles) is dissolved in 50 mL methanol and 10 mL of 50% KOH is added. The mixture is heated at reflux for 6 hours, concentrated in vacuo and then acidified to yield 1.3 g (57%) of title compound as a precipitate. Mass Spec (DCI) m/z 228. Further purification is achieved by forming the HCI salt in isopropanol/saturated with HCI gas.

Synthesis routes and methods II

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